Cas no 1804382-96-4 (4-Bromo-2-chloromethyl-3-hydroxypyridine)

• Product Name: 4-Bromo-2-chloromethyl-3-hydroxypyridine
• CAS No: 1804382-96-4
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 4900155
• Update Time: 2025-05-24

4-Bromo-2-chloromethyl-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloromethyl-3-hydroxypyridine

• Inchi： 1S/C6H5BrClNO/c7-4-1-2-9-5(3-8)6(4)10/h1-2,10H,3H2
• InChI Key： OBZJVRCOCASCPE-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(CCl)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 4-Bromo-2-chloromethyl-3-hydroxypyridine

4-Bromo-2-chloromethyl-3-hydroxypyridine: A Comprehensive Overview

4-Bromo-2-chloromethyl-3-hydroxypyridine, identified by the CAS number 1804382-96-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and reactivity. The structure of this compound consists of a pyridine ring substituted with a bromine atom at the 4-position, a chloromethyl group at the 2-position, and a hydroxyl group at the 3-position. These substituents impart distinct chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 4-Bromo-2-chloromethyl-3-hydroxypyridine typically involves multi-step reactions, often utilizing substitution and oxidation techniques. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, which are critical for its use in sensitive applications such as pharmaceuticals and agrochemicals. Researchers have also explored green chemistry approaches to minimize environmental impact during its production, aligning with global sustainability goals.

One of the most notable applications of this compound is in the field of medicinal chemistry. Its pyridine ring serves as a scaffold for various bioactive molecules, including antibiotics and antiviral agents. For instance, studies have shown that derivatives of 4-Bromo-2-chloromethyl-3-hydroxypyridine exhibit potent inhibitory effects against certain enzymes involved in viral replication, making them promising candidates for antiviral drug development. Additionally, its hydroxyl group can act as a site for further functionalization, enabling the creation of more complex molecular structures with enhanced pharmacological properties.

In the realm of materials science, this compound has found utility as a precursor for advanced materials such as conductive polymers and coordination complexes. Its bromine and chloromethyl groups facilitate cross-coupling reactions, which are essential in constructing these materials with tailored electronic properties. Recent research has highlighted its role in the synthesis of metal-organic frameworks (MOFs), where it serves as a ligand to stabilize metal ions within the framework structure. These MOFs have potential applications in gas storage, catalysis, and sensing technologies.

The environmental impact of 4-Bromo-2-chloromethyl-3-hydroxypyridine has also been a subject of interest. Studies have shown that it exhibits moderate biodegradability under specific conditions, which is crucial for its safe disposal and handling. Regulatory agencies have established guidelines to ensure its use complies with environmental standards, particularly in industrial settings where large-scale production may occur.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Scientists are exploring its potential in bioconjugation chemistry, where it can serve as a linker between biomolecules and synthetic drugs. Furthermore, advancements in computational chemistry are enabling detailed studies of its electronic structure and reactivity at the molecular level, providing insights into its behavior under various reaction conditions.

In conclusion, 4-Bromo-2-chloromethyl-3-hydroxypyridine (CAS No. 1804382-96-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial processes. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.